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Compound of Interest

Compound Name:
2-(5-Amino-2h-tetrazol-2-

yl)ethanol

Cat. No.: B1331473 Get Quote

An In-depth Technical Guide on the Molecular Structure of 2-(5-Amino-2H-tetrazol-2-
yl)ethanol

Disclaimer: Publicly available, in-depth experimental data for 2-(5-Amino-2H-tetrazol-2-
yl)ethanol is limited. This guide consolidates available information and provides inferred data

based on the chemical properties of related compounds.

Molecular Identity and Physicochemical Properties
2-(5-Amino-2H-tetrazol-2-yl)ethanol is a heterocyclic organic compound. Its structure

consists of a five-membered tetrazole ring, which is substituted at the C5 position with an

amino group (-NH₂) and at the N2 position with a 2-hydroxyethyl group (-CH₂CH₂OH).

A summary of its key identifiers and physicochemical properties is presented below.
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Property Value Reference

Molecular Formula C₃H₇N₅O [1]

Molecular Weight 129.12 g/mol [1]

CAS Number 15284-30-7 [2]

SMILES C(CO)n1nc(N)nn1 [1]

InChI Key
JIVGNHFNIGXBNV-

UHFFFAOYSA-N
[1]

Flash Point 190.5 °C [2]

Molecular Structure Visualization
The two-dimensional chemical structure of 2-(5-Amino-2H-tetrazol-2-yl)ethanol is depicted in

the following diagram.

Caption: 2D molecular structure of 2-(5-Amino-2H-tetrazol-2-yl)ethanol.

Experimental Protocols
Synthesis
A specific, detailed experimental protocol for the synthesis of 2-(5-Amino-2H-tetrazol-2-
yl)ethanol is not readily available in the reviewed literature. However, a general synthetic

approach can be proposed based on the known chemistry of tetrazoles. One common method

for the N-alkylation of tetrazoles is the reaction of the parent tetrazole with an appropriate alkyl

halide in the presence of a base.

Hypothetical Synthesis Workflow:
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Start Materials:
5-Aminotetrazole
2-Bromoethanol

Reaction:
Base (e.g., K₂CO₃)
Solvent (e.g., DMF)

Work-up:
Filtration

Solvent Evaporation

Purification:
Column Chromatography

Product:
2-(5-Amino-2H-tetrazol-2-yl)ethanol

Click to download full resolution via product page

Caption: A plausible, though hypothetical, workflow for the synthesis of 2-(5-Amino-2H-
tetrazol-2-yl)ethanol.

Note: The alkylation of 5-aminotetrazole can lead to a mixture of N1 and N2 substituted

isomers, which would necessitate separation, typically by chromatographic methods.

Crystallography
While crystallographic data for the title compound is not available, a study on the closely

related compound, 2-(5-Amino-2H-tetrazol-2-yl)acetic acid, provides insight into the solid-state

structure of the 2-substituted 5-aminotetrazole moiety.

For 2-(5-Amino-2H-tetrazol-2-yl)acetic acid, the crystals were obtained by the slow evaporation

of an ethanol/water (2:1 v/v) solution at room temperature.[3] The crystal structure was

determined using single-crystal X-ray diffraction.[3]
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Spectroscopic Data
Experimental spectroscopic data (NMR, IR, Mass Spectrometry) for 2-(5-Amino-2H-tetrazol-2-
yl)ethanol are not available in the public domain.

Biological Activity and Signaling Pathways
There are no specific studies detailing the biological activity or the mechanism of action for 2-
(5-Amino-2H-tetrazol-2-yl)ethanol. The tetrazole ring is a known pharmacophore and is

present in a number of pharmaceuticals. Derivatives of 2,5-disubstituted tetrazoles have been

investigated for various biological activities, including antibacterial and anti-tuberculosis

properties.[4] However, without experimental data for the title compound, any discussion of its

biological role or associated signaling pathways would be speculative. No signaling pathways

involving this specific molecule have been described in the literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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